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Compound of Interest

Compound Name: Modafiendz

Cat. No.: B593385 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Modafiendz (CAS No. 1613222-54-0), a research chemical also identified as N-methyl-4,4-

difluoromodafinil.[1][2][3] Due to the limited toxicological data available for this compound, a

cautious approach to handling is imperative.[4] The following procedures are based on best

practices for handling novel chemical entities and draw parallels from safety protocols for its

structural analogue, Modafinil.[5][6]

Chemical and Physical Properties
A summary of the key quantitative data for Modafiendz is presented below for easy reference.

Property Value

CAS Number 1613222-54-0[1][2][7]

Molecular Formula C₁₆H₁₅F₂NO₂S[1]

Molecular Weight 323.36 g/mol [1]

Appearance Neat solid[4]

Personal Protective Equipment (PPE)
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Given that the physiological and toxicological properties of Modafiendz are not fully known, the

use of comprehensive personal protective equipment is mandatory to minimize exposure.[4]

The following PPE should be worn at all times when handling the compound.

Gloves: Nitrile gloves are recommended. Ensure gloves are regularly inspected for tears or

contamination. Change gloves immediately if they become contaminated.

Eye Protection: Chemical safety goggles or a face shield must be worn to protect against

splashes or airborne particles.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates should be used, especially when handling the powder

outside of a certified chemical fume hood.

Laboratory Coat: A buttoned, full-length laboratory coat is required to protect skin and

personal clothing from contamination.

Operational Plan for Handling Modafiendz
Adherence to a strict operational plan is crucial for ensuring a safe laboratory environment.

Engineering Controls:

All weighing and handling of powdered Modafiendz must be conducted in a certified

chemical fume hood to prevent inhalation of the substance.

Ensure adequate ventilation in all areas where the compound is stored and handled.

Spill Management:

Evacuate: Immediately evacuate the affected area in case of a significant spill.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an absorbent material to contain the substance. Avoid

generating dust.

Clean: Carefully clean the area with an appropriate decontaminating solution.
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Dispose: All contaminated materials must be disposed of as hazardous waste.

Emergency Procedures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. Seek medical attention if irritation persists.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
All waste materials contaminated with Modafiendz must be treated as hazardous chemical

waste.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated personal

protective equipment should be collected in a designated, sealed hazardous waste

container.

Chemical Waste: Unused Modafiendz and any solutions containing the compound must be

disposed of in accordance with local, state, and federal hazardous waste regulations. Do not

dispose of down the drain or in regular trash.

Experimental Workflow and Safety Procedures
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Modafiendz.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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